Cas no 885523-63-7 (3,4-DIBROMO-6-INDAZOLECARBOXYLIC ACID METHYL ESTER)

• Product Name: 3,4-DIBROMO-6-INDAZOLECARBOXYLIC ACID METHYL ESTER
• CAS No: 885523-63-7
• MF: C₉H₆Br₂N₂O₂
• MW: 333.964140415192
• CID: 3031182
• PubChem ID: 24728408
• Update Time: 2025-04-21

3,4-DIBROMO-6-INDAZOLECARBOXYLIC ACID METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 3,4-DIBROMO-6-INDAZOLECARBOXYLIC ACID METHYL ESTER
• DTXSID601256282
• 885523-63-7
• METHYL 3,4-DIBROMO-1H-INDAZOLE-6-CARBOXYLATE
• methyl 3,4-dibromo-2H-indazole-6-carboxylate

• Inchi： 1S/C9H6Br2N2O2/c1-15-9(14)4-2-5(10)7-6(3-4)12-13-8(7)11/h2-3H,1H3,(H,12,13)
• InChI Key： CYOXRWFFNUDYMN-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OC)=CC2C1=C(NN=2)Br

Computed Properties

• Exact Mass: 333.87755Da
• Monoisotopic Mass: 331.87960Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55Ų